Cas no 54013-22-8 (Benzenamine, 2-(1H-tetrazol-5-yl)-5-(trifluoromethyl)-)

Benzenamine, 2-(1H-tetrazol-5-yl)-5-(trifluoromethyl)- structure
54013-22-8 structure
Product Name:Benzenamine, 2-(1H-tetrazol-5-yl)-5-(trifluoromethyl)-
CAS No:54013-22-8
MF:C8H6F3N5
MW:229.161950588226
CID:1589208
PubChem ID:12368613
Update Time:2025-04-21

Benzenamine, 2-(1H-tetrazol-5-yl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-(1H-tetrazol-5-yl)-5-(trifluoromethyl)-
    • 2-(2H-tetrazol-5-yl)-5-(trifluoromethyl)aniline
    • 54013-22-8
    • SCHEMBL11357927
    • 5-(2-amino-4-trifluoromethylphenyl)tetrazole
    • DTXSID10494698
    • Inchi: 1S/C8H6F3N5/c9-8(10,11)4-1-2-5(6(12)3-4)7-13-15-16-14-7/h1-3H,12H2,(H,13,14,15,16)
    • InChI Key: OVUPYMOEYVNAIY-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C2N=NNN=2)=C(C=1)N)(F)F

Computed Properties

  • Exact Mass: 229.05768
  • Monoisotopic Mass: 229.05752970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 80.5Ų

Experimental Properties

  • PSA: 80.48
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